N-[(1R*,4R*)-4-Aminocyclohexyl]isobutyramide hydrochloride

• IUPAC Name: N-(4-aminocyclohexyl)-2-methylpropanamide;hydrochloride
• InChI: InChI=1S/C10H20N2O.ClH/c1-7(2)10(13)12-9-5-3-8(11)4-6-9;/h7-9H,3-6,11H2,1-2H3,(H,12,13);1H
• InChI Key: ONIIJOXTVVNIRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1CCC(CC1)N.Cl
• Molecular Formula: C10H21ClN2O
• Molecular Weight: 220.74 g/mol

Description

“N-[(1R*,4R*)-4-Aminocyclohexyl]isobutyramide hydrochloride” is a chemical compound with the CAS number 1286273-51-5. It is used in pharmaceutical testing.

Scientific Research Applications

• Synthesis and Structural Analysis : A study by Nesterkina et al. (2017) reported the synthesis of a structurally similar compound, (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl 4-aminobutyrate hydrochloride, through Steglich esterification. The research focused on the structural establishment of the compound using various spectral analyses and X-ray diffraction study, indicating the potential for developing structurally related compounds for various applications (Nesterkina et al., 2017).

• Anticonvulsant Activity : The compound's analogue, (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl 4-aminobutyrate hydrochloride, was investigated for its anticonvulsant activity. The study demonstrated that this compound possessed prolonged anticonvulsant activity, suggesting potential therapeutic applications in seizure disorders (Nesterkina & Kravchenko, 2016).

• Temperature Sensitivity in Dendrimers : Research on poly(amidoamine) dendrimers having terminal isobutyramide groups, which are structurally related to the compound , demonstrated that attachment of these groups can impart temperature-sensitive properties to the dendrimers. This finding is significant for the development of smart materials in various scientific and industrial applications (Haba et al., 2004).

• Synthesis and Biological Evaluation : Another study explored the synthesis and biological evaluation of major metabolites of related compounds, showing their potential in anticancer activity. This underlines the importance of understanding the metabolic pathways and biological impacts of similar compounds (Johnston et al., 1975).

• Chemical Modifications for Antibiotic Enhancement : Haskell et al. (1973) discussed the modification of butirosin, an aminoglycoside antibiotic, by altering its amino acid side-chain. This type of research is crucial in enhancing the efficacy of existing antibiotics, which could be relevant for compounds like N-[(1R*,4R*)-4-Aminocyclohexyl]isobutyramide hydrochloride (Haskell et al., 1973).